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Compound of Interest

Diethylene glycol bis(2-
Compound Name:
chloroethyl) ether

cat. No.: B1329262

Essential Safety and Handling Guide for Diethylene
Glycol Bis(2-chloroethyl) Ether

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Diethylene glycol bis(2-chloroethyl) ether. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Identifier:
» Name: Diethylene glycol bis(2-chloroethyl) ether
¢ Synonyms: Bis(2-chloroethyl) ether, DCEE, 2,2'-Dichlorodiethyl Ether[1]

e CAS Number: 111-44-4[1]

Hazard Summary

Diethylene glycol bis(2-chloroethyl) ether is a clear, colorless liquid with a strong odor.[1] It
is classified as a combustible liquid and is fatal if swallowed, in contact with skin, or inhaled. It
IS also suspected of causing cancer and can cause severe skin and eye irritation.[1]

Quantitative Data
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Property Value Source
OSHA PEL 15 ppm (8-hour TWA) [1]
Flash Point 55°C (131°F) [1][2]
Boiling Point 178°C (352°F) [1]
Specific Gravity 1.22 (water = 1) [1]
Vapor Density 4.9 (air=1) [1]

Odor Threshold 0.049 ppm [1]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory when handling Diethylene
glycol bis(2-chloroethyl) ether.

1. Engineering Controls and Preparation:

» Work in a well-ventilated area, preferably within a chemical fume hood.[3]

o Ensure an eyewash station and safety shower are readily accessible.

o Keep away from heat, sparks, open flames, and other ignition sources.

e Ground and bond containers and receiving equipment to prevent static discharge.[3]
» Have spill control materials (e.g., sand, silica gel, acid binder) readily available.[3]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[4]

o Skin Protection:

o Wear chemical-resistant gloves. Recommended materials include Viton®, Barrier®
(PE/PA/PE), and Silver Shield®.[4] Natural rubber gloves are not suitable.[4]
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o Wear a chemical-resistant apron or other impervious clothing to prevent skin contact.[5]

o Respiratory Protection:

o If vapors or aerosols are generated, a NIOSH/MSHA approved respirator with an organic
vapor cartridge is required.[3][5]

o For concentrations exceeding 10 times the OSHA TWA or in confined spaces, a positive-
pressure, full-facepiece supplied-air respirator is necessary.[5]

3. Handling Procedure:

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the handling area.[6]
» Avoid contact with skin, eyes, and clothing.[7]

e Do not breathe mist, vapors, or spray.[3]

o Keep containers tightly closed when not in use.[7]
4. Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[7]

o Skin Contact: Immediately wash skin with soap and plenty of water while removing all
contaminated clothing. Seek immediate medical attention.[3]

 Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.
Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[7]

Disposal Plan
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Diethylene glycol bis(2-chloroethyl) ether and its containers must be disposed of as
hazardous waste.

. Waste Collection:
Collect waste material in its original container or a suitable, labeled, and sealed container.
Do not mix with other waste.

. Spill and Leak Cleanup:

For small spills, absorb the liquid with an inert material such as dry sand, earth, or a similar
non-combustible material.[1]

Place the absorbed material into a sealed container for disposal.[1]
Ventilate the area of the spill.[1]
Do not wash spills into the sewer system.[1]
. Final Disposal:
Dispose of the waste at an approved waste disposal plant.[6]

All disposal practices must be in accordance with local, regional, and national regulations.[6]
Contact your state's Department of Environmental Protection (DEP) or the regional EPA
office for specific guidance.[1]

Handle uncleaned, empty containers as you would the product itself.

Experimental Workflow
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Safe Handling Workflow for Diethylene glycol bis(2-chloroethyl) ether
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Caption: Logical workflow for handling Diethylene glycol bis(2-chloroethyl) ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Diethylene
glycol bis(2-chloroethyl) ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329262#personal-protective-equipment-for-
handling-diethylene-glycol-bis-2-chloroethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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